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Tris(hydroxymethyl)nitromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(hydroxymethyl)nitromethane, systematically known as 2-(hydroxymethyl)-2-
nitropropane-1,3-diol, is a highly versatile organic compound with the chemical formula
CaHoNOs.[1][2][3][4][5] This polyfunctional molecule, featuring three hydroxyl groups and a nitro
group, serves as a crucial building block in a multitude of synthetic applications.[6][7] Its unique
structure provides multiple reactive sites, making it an invaluable intermediate in the synthesis
of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.
[6] This guide provides a comprehensive overview of its chemical properties, synthesis, and
significant applications, with a focus on its role in drug discovery and development.

Chemical and Physical Properties

Tris(hydroxymethyl)nitromethane is an off-white to orange crystalline solid.[8][9] It is notable
for its high solubility in water and polar solvents like alcohols, a characteristic attributed to its
three hydroxyl groups which allow for extensive hydrogen bonding.[7][8][10][11] Conversely, it
is only slightly soluble in non-polar solvents such as benzene and other hydrocarbons.[3][8][11]

Table 1: Physicochemical Properties of Tris(hydroxymethyl)nitromethane
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Property Value References

Molecular Formula CaH9NOs [L1121[31[4115]

Molecular Weight 151.12 g/mol [L][2][4105][7]

CAS Number 126-11-4 [LI[21[4]15]18]
Off-white to orange solid;

Appearance _ [31[81[°]
White crystals

Melting Point ~160 °C (with decomposition) [BI[81[11][12]

Solubility in Water

220 g/ 100 mL (at 20 °C)

[B107][8][11]

Synonyms

2-(hydroxymethyl)-2-nitro-1,3-

propanediol, Tris Nitro,

Trimethylolnitromethane

[1](7]

Synthesis of Tris(hydroxymethyl)nitromethane

The primary method for synthesizing Tris(hydroxymethyl)nitromethane is through the

condensation reaction of nitromethane with formaldehyde under basic conditions.[2][8] This

reaction attaches three hydroxymethyl groups to the carbon atom of nitromethane.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of Tris(hydroxymethyl)nitromethane.

Experimental Protocols

Protocol 1: Synthesis using Triethylamine Catalyst[2]

¢ Charging the Reactor: Charge the reaction flask with 5 molar equivalents of methyl formcel
(a solution of formaldehyde in methanol).

o Catalyst Addition: Add 0.4 mole % of triethylamine (TEA) to the methyl formcel.

e Reactant Feed: Feed 1.0 molar equivalent of nitromethane (NM) into the mixture. The feed
rate should be controlled to maintain the reaction temperature between 45-50°C.

» Reaction Completion: After the nitromethane addition is complete, stir the reaction mixture
for an additional hour. No external cooling is applied during this time, and the temperature
will gradually decrease.
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Isolation: The product can be isolated from the reaction mixture, for example, by evaporation
in a vacuum, which leaves a mass of crystals.[13]

Protocol 2: Synthesis using Potassium Bicarbonate Catalyst[13]

Mixing Reactants: Mix one part of nitromethane with four parts of 40% formaldehyde.
Catalyst Addition: Add approximately 1 gram of potassium bicarbonate to the mixture.

Initiating Reaction: The condensation reaction may occur spontaneously with vigorous
boiling. If the reaction does not start, gently heat the mixture and then cool it quickly to
control the reaction rate.

Product Isolation: After the reaction, evaporate the solvent under vacuum to obtain crude
Tris(hydroxymethyl)nitromethane as a crystalline mass.

Purification: The crude product can be purified by washing with a small amount of alcohol or
by recrystallization from amyl alcohol or amyl acetate at 90°C. This method yields about 70%
of the crude product.[13]

Protocol 3: Synthesis using Calcium Hydroxide Catalyst[14]

Reaction Conditions: A study reported an effective synthesis method using a molar ratio of
nitromethane to formaldehyde of 1:3.2.

Catalyst and pH: Calcium hydroxide is used as the catalyst, maintaining a pH of 9.
Reaction Procedure: The reaction mixture is stirred at 30°C for 4 hours.

Yield: This method has been reported to achieve a yield of 91.3%.[14]

Applications in Research and Development

The trifunctional nature of Tris(hydroxymethyl)nitromethane makes it a valuable precursor

for a wide range of more complex molecules.
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Caption: Versatile applications of Tris(hydroxymethyl)nitromethane.

Pharmaceutical Synthesis

In the pharmaceutical industry, Tris(hydroxymethyl)nitromethane is a key intermediate for
synthesizing complex active pharmaceutical ingredients (APISs).[6] Its multiple reactive sites
allow chemists to construct intricate molecular architectures required for novel drug candidates.
[6] For instance, it is used in the synthesis of a-phenyl-N-tert-butyl nitrone derivatives through a
one-pot reduction/condensation with a benzaldehyde derivative.[15][16] It is also a precursor in
the synthesis of the pimaricin-inducing (PI) factor, a proposed pheromone with a unique vicinal
diamine structure.[16]

Agrochemical Synthesis

The agrochemical sector utilizes Tris(hydroxymethyl)nitromethane as an intermediate for
producing various pesticides, herbicides, and plant growth regulators.[6] Its functional groups
can be incorporated into molecules designed to protect crops and enhance agricultural yields.

[6]

Industrial Applications
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Beyond specialized chemical synthesis, Tris(hydroxymethyl)nitromethane has several
industrial uses:

» Biocide and Disinfectant: It is employed as a bactericide and slimicide to inhibit bacterial
growth in industrial water systems, cutting oils, cooling fluids, and paper mills.[8][9][10][17]

e Curing Agent: It acts as an effective hardener for certain types of adhesives.[8][11]
o Cosmetics: It is used as a viscosity-controlling agent.[8]

o Energetic Materials: The compound is a precursor for energetic materials and can be used to
form monolithic energetic gels through crosslinking.[9][11]

Safety and Handling

Tris(hydroxymethyl)nitromethane is considered harmful if swallowed and can be irritating to
the eyes, respiratory system, and skin.[3][9] Appropriate personal protective equipment, such
as gloves, goggles, and protective clothing, should be worn when handling the compound.[3][9]
It should be stored in a cool, dry place with containers kept closed when not in use.[9] The
compound is stable under acidic conditions (pH 5.0 and below) but decomposes at
temperatures above 49°C and under alkaline conditions.[10]

Conclusion

Tris(hydroxymethyl)nitromethane is a foundational chemical intermediate with significant
utility in both academic research and industrial manufacturing. For professionals in drug
development, its value lies in its versatility as a starting material for complex APIs and other
biologically active molecules. A thorough understanding of its properties and synthetic protocols
is essential for leveraging its full potential in the creation of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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